Cas no 1805487-27-7 (Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate
• CAS No: 1805487-27-7
• MF: C₁₃H₁₀F₅NO₄
• MW: 339.214821338654
• CID: 4943905
• Update Time: 2025-06-12

Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO4/c1-2-21-10(20)5-8-9(23-13(16,17)18)4-3-7(6-19)11(8)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： YJHHHXUUNSSYFE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate (CAS No. 1805487-27-7): A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate (CAS No. 1805487-27-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of this compound can be represented as C₁₂H₇ClF₆N₂O₄, which highlights its complex composition. The presence of multiple fluorine atoms, cyano groups, and methoxy substituents contributes to its distinct chemical properties and reactivity. These features are not only crucial for its potential biological activity but also make it an interesting subject for synthetic chemistry studies.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The dual fluoromethoxy and trifluoromethoxy substituents in Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate contribute to these desirable characteristics, making it a valuable building block for drug discovery programs. Furthermore, the cyano group introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The synthesis of Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most compelling aspects of Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate is its potential application in the development of bioactive molecules. The combination of electron-withdrawing cyano groups and electron-donating methoxy groups creates a delicate balance that can influence the compound's interaction with biological targets. This balance is critical for achieving the desired pharmacological effects, making this compound a focal point for medicinal chemists.

Recent studies have demonstrated the efficacy of fluorinated phenylacetic acid derivatives in modulating various biological pathways. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammation and cancer progression. Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate shares these structural features, suggesting that it may exhibit similar biological activities. Further research is needed to fully elucidate its potential therapeutic applications.

The role of computational chemistry in understanding the properties of Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates for clinical trials. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate (CAS No. 1805487-27-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by multiple fluorine atoms and functional groups such as cyano and methoxy substituents, makes it an attractive candidate for drug development. As research in this area continues to evolve, Ethyl 3-cyano-2-difluoromethoxy-6-(trifluoromethoxy)phenylacetate is likely to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.